(3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate

• CAS No.: 79351-07-8
• Molecular Formula: C7H18FNO2P+
• Molecular Weight: 198.20 g/mol
• IUPAC Name: 3-[fluoro(methyl)phosphoryl]oxypropyl-trimethylazanium
• InChI: InChI=1S/C7H18FNO2P/c1-9(2,3)6-5-7-11-12(4,8)10/h5-7H2,1-4H3/q+1
• InChI Key: XYNGQJSDVCCUBH-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)CCCOP(=O)(C)F

Description

(3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate is a chemical compound with the molecular formula C7H18FNO2P. It is known for its unique structure and properties, making it a subject of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate typically involves the reaction of (3-Hydroxypropyl)trimethylammonium with methylphosphonofluoridate under controlled conditions. The reaction is carried out in an inert atmosphere to prevent any unwanted side reactions .

Industrial Production Methods

it is likely that large-scale synthesis follows similar principles as laboratory synthesis, with additional steps for purification and quality control to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

(3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the functional groups within the compound.

Substitution: The ester group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different phosphonate derivatives, while substitution reactions can produce a variety of esters and amides .

Scientific Research Applications

Chemistry

In chemistry, (3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate is used as a reagent in various organic synthesis reactions. Its unique structure allows it to participate in a wide range of chemical transformations .

Biology

In biological research, this compound is studied for its potential interactions with biological molecules. It can be used as a probe to study enzyme mechanisms and other biochemical processes .

Medicine

In medicine, this compound is investigated for its potential therapeutic applications. Its ability to interact with specific molecular targets makes it a candidate for drug development .

Industry

In industry, this compound is used in the production of various chemical products. Its reactivity and stability make it suitable for use in manufacturing processes .

Mechanism of Action

The mechanism of action of (3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate involves its interaction with specific molecular targets. The compound can bind to enzymes and other proteins, altering their activity and leading to various biochemical effects. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quaternary ammonium esters and phosphonofluoridates. Examples include:

• (3-Hydroxypropyl)trimethylammonium iodide
• (3-Chloro-2-hydroxypropyl)trimethylammonium chloride

Uniqueness

What sets (3-Hydroxypropyl)trimethylammonium ester with methylphosphonofluoridate apart is its unique combination of functional groups, which allows it to participate in a wide range of chemical reactions and interact with various biological targets. This versatility makes it a valuable compound in both research and industrial applications .